2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-2-nitrophenyl)acetamide

• IUPAC Name: 2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(4-methyl-2-nitrophenyl)acetamide
• InChI: InChI=1S/C12H12N4O4S/c1-6-2-3-7(8(4-6)16(19)20)14-10(17)5-9-11(18)15-12(13)21-9/h2-4,9H,5H2,1H3,(H,14,17)(H2,13,15,18)
• InChI Key: JIOFUECAYWENNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2C(=O)N=C(S2)N)[N+](=O)[O-]
• Molecular Formula: C12H12N4O4S
• Molecular Weight: 308.32 g/mol

Description

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-methyl-2-nitrophenyl)acetamide, also known as MITA, is a thiazolidinone derivative that has been extensively studied for its potential therapeutic applications. It is a small molecule that has been shown to possess anti-inflammatory and anti-cancer properties.

Scientific Research Applications

Antibacterial and Antifungal Applications

• Antibacterial and Antifungal Agents : Compounds in this class, including 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide based thiazolidinone derivatives, have shown potent antibacterial and antifungal properties, effective against strains like E. coli, S. aureus, K. pneumoniae, P. aeruginosa, C. albicans, A. niger, and A. flavus (Kumar et al., 2012).

Anticancer and Antifibrotic Applications

• Anticancer and Antifibrotic Properties : Certain amino(imino)thiazolidinone derivatives have shown promising antifibrotic and anticancer activities. Compounds like 2-{3-furan-2-ylmethyl-2-[(2-methyl-3-phenylallylidene)hydrazono]-thiazolidin-4-one-5-yl}-N-(3-trifluoromethylphenyl)-acetamide have high antifibrotic activity levels and do not scavenge superoxide radicals, making them interesting candidates for further testing (Kaminskyy et al., 2016).

Antimicrobial Activity

• Potential Antimicrobial Agents : N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl}acetamide derivatives have demonstrated antimicrobial activity against various bacterial strains like Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi, as well as antifungal activity against Aspergillus niger and Candida albicans (Baviskar et al., 2013).

Antioxidant and Anti-Inflammatory Properties

• Antioxidant and Anti-Inflammatory Compounds : A series of novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides have been synthesized and evaluated for their anti-inflammatory and antioxidant activities, showing promising results in various assays (Koppireddi et al., 2013).

Structural and Chemical Analysis

• Crystal Structure Analysis : The crystal structures of compounds like (Z)-N-(4-methoxyphenyl)-2-(4-oxothiazolidin-2-ylidene)acetamide have been studied, providing valuable information on the molecular configuration and potential applications in material science (Galushchinskiy et al., 2017).